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Compound of Interest

Compound Name: Rosuvastatine

Cat. No.: B1312780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Rosuvastatin, a leading synthetic statin, is a cornerstone in the management of

hypercholesterolemia. Its complex stereochemistry necessitates a sophisticated and well-

controlled synthetic strategy. This technical guide provides a detailed overview of the core

synthetic pathways, key intermediates, and experimental methodologies employed in the

production of Rosuvastatin.

Core Synthetic Strategy: A Convergent Approach
The industrial synthesis of Rosuvastatin is predominantly a convergent process, relying on the

coupling of two key fragments: a pyrimidine core and a chiral heptenoic acid side chain. The

most established and widely utilized method for this crucial carbon-carbon bond formation is

the Wittig olefination.

The general retrosynthetic analysis reveals the two primary building blocks:

The Pyrimidine Moiety: Typically a phosphonium ylide or a related precursor, such as N-(4-

(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-

yl)methyl)triphenylphosphonium bromide.

The Chiral Side Chain: A protected (3R,5S)-dihydroxyhept-6-enoic acid derivative, often in

the form of an aldehyde, such as tert-butyl 2-((4R,6S)-6-formyl-2,2-dimethyl-1,3-dioxan-4-

yl)acetate.
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Following the coupling of these two fragments, a series of deprotection and hydrolysis steps

are carried out to yield the final active pharmaceutical ingredient (API), Rosuvastatin calcium.

Visualizing the Main Synthetic Pathway
The following diagram illustrates the primary synthetic route to Rosuvastatin, highlighting the

key transformations and intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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